Cas no 64115-78-2 ((3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1))

• Product Name: (3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1)
• CAS No: 64115-78-2
• MF: C₆₀H₉₆O₆
• MW: 913.400659561157
• CID: 1669196
• PubChem ID: 191718
• Update Time: 2025-04-21

(3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1) Chemical and Physical Properties

Names and Identifiers

• (3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1)
• propyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate
• DTXSID70276710
• (1S,2R,4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid;(4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 64115-78-2
• Urcin
• Olean-12-en-28-oic acid, 3-hydroxy-, (3beta)-, mixt. with (3beta)-3-hydroxyurs-12-en-28-oic acid
• 72993-42-1

• Inchi： 1S/2C30H48O3/c1-18-10-15-30(25(32)33)17-16-28(6)20(24(30)19(18)2)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7;1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,18-19,21-24,31H,9-17H2,1-7H3,(H,32,33);8,20-23,31H,9-18H2,1-7H3,(H,32,33)/t18-,19+,21?,22-,23+,24-,27+,28-,29-,30+;20-,21?,22-,23+,27+,28-,29-,30+/m11/s1
• InChI Key： GTSCNSPEVATRDO-QRDUKVGOSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@H](C)[C@@H]4C3=CC[C@@H]12.O[C@H]1CC[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 912.72069078g/mol
• Monoisotopic Mass: 912.72069078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 66
• Rotatable Bond Count: 2
• Complexity: 1760
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives